Cas no 1341037-54-4 (7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one)

7-(Hydroxymethyl)-2-azaspiro[4.4]nonan-1-one is a spirocyclic compound featuring a hydroxymethyl substituent at the 7-position and a lactam (2-azaspiro[4.4]nonan-1-one) core structure. This scaffold is of interest in medicinal chemistry due to its rigid, three-dimensional framework, which can enhance binding selectivity and metabolic stability in drug design. The hydroxymethyl group provides a versatile handle for further functionalization, enabling derivatization for targeted applications. Its spirocyclic architecture contributes to improved solubility and conformational control, making it a valuable intermediate in the synthesis of bioactive molecules, particularly for central nervous system (CNS) targets and enzyme inhibitors. The compound's structural uniqueness supports its utility in exploratory research and lead optimization.
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one structure
1341037-54-4 structure
Product Name:7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
CAS No:1341037-54-4
MF:C9H15NO2
MW:169.220902681351
CID:5291129
Update Time:2026-03-10

7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-(Hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
    • starbld0038722
    • 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
    • Inchi: 1S/C9H15NO2/c11-6-7-1-2-9(5-7)3-4-10-8(9)12/h7,11H,1-6H2,(H,10,12)
    • InChI Key: MXLOOUYJRLQLPX-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCN1)CCC(CO)C2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • XLogP3: -0.1
  • Topological Polar Surface Area: 49.3

7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-100MG
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
100MG
¥ 2,560.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-250MG
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
250MG
¥ 4,098.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-500MG
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
500MG
¥ 6,831.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-1G
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
1g
¥ 10,243.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-5G
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
5g
¥ 30,729.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-100mg
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
100mg
¥2561.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-250mg
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
250mg
¥4098.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-500mg
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
500mg
¥6831.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA800132-1g
7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one
1341037-54-4 95%
1g
¥10242.0 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1566329-100mg
7-(Hydroxymethyl)-2-azaspiro[4.4]Nonan-1-one
1341037-54-4 98%
100mg
¥10230.00 2024-08-09

Additional information on 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one

Recent Advances in the Study of 7-(Hydroxymethyl)-2-azaspiro[4.4]nonan-1-one (CAS: 1341037-54-4)

The compound 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one (CAS: 1341037-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic scaffold is particularly notable for its ability to serve as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the key areas of research has focused on the synthetic pathways for 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient, multi-step synthesis route that leverages asymmetric catalysis to achieve high enantiomeric purity. The methodology not only improves yield but also reduces the environmental impact compared to traditional approaches, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In addition to its synthetic applications, 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one has shown promise as a building block for the development of kinase inhibitors. A recent preprint (BioRxiv, 2024) highlighted its incorporation into a series of compounds targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. Preliminary in vitro assays demonstrated potent inhibitory activity, with IC50 values in the low nanomolar range, suggesting its potential as a lead compound for oncology drug development.

Another noteworthy application of this compound lies in its role as a precursor for neuroactive agents. Research published in ACS Chemical Neuroscience (2023) explored its use in the synthesis of novel GABA receptor modulators. The spirocyclic core was found to enhance blood-brain barrier penetration, a critical factor in the design of central nervous system (CNS) therapeutics. These findings open new avenues for treating neurological disorders such as epilepsy and anxiety.

Despite these promising developments, challenges remain in the optimization of 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one derivatives. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the compound's versatility and demonstrated biological activity make it a valuable asset in the medicinal chemist's toolkit.

In conclusion, recent research on 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-1-one (CAS: 1341037-54-4) underscores its potential as a key intermediate and bioactive scaffold in drug discovery. Continued exploration of its applications, coupled with advances in synthetic methodologies, is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD